Cas no 1822847-88-0 (1-(2-Tert-butylphenyl)cyclopentan-1-amine)

• Product Name: 1-(2-Tert-butylphenyl)cyclopentan-1-amine
• CAS No: 1822847-88-0
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 5797611
• PubChem ID: 84785670
• Update Time: 2025-06-23

1-(2-Tert-butylphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butylphenyl)cyclopentan-1-amine
• 1822847-88-0
• EN300-1826445
• 1-(2-Tert-butylphenyl)cyclopentan-1-amine

• Inchi： 1S/C15H23N/c1-14(2,3)12-8-4-5-9-13(12)15(16)10-6-7-11-15/h4-5,8-9H,6-7,10-11,16H2,1-3H3
• InChI Key： RPUGUDNLODRPMO-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=CC=2C(C)(C)C)CCCC1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-Tert-butylphenyl)cyclopentan-1-amine

1-(2-Tert-butylphenyl)cyclopentan-1-amine: A Comprehensive Overview

1-(2-Tert-butylphenyl)cyclopentan-1-amine is a compound with the CAS number 1822847-88-0, which has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is a derivative of cyclopentanamine, where the amine group is substituted with a 2-tert-butylphenyl moiety. The combination of a cyclopentane ring and a substituted phenyl group introduces interesting electronic and steric effects, making it a valuable molecule for various chemical and pharmaceutical applications.

The synthesis of 1-(2-Tert-butylphenyl)cyclopentan-1-amine typically involves multi-step processes, often utilizing coupling reactions or substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. Researchers have explored the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to construct the carbon-nitrogen bond in this compound. These methods not only enhance yield but also provide greater control over the stereochemistry of the product.

One of the key areas where 1-(2-Tert-butylphenyl)cyclopentan-1-amine has shown promise is in materials science. Its unique structure allows for potential applications in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties. For instance, the compound's ability to form hydrogen bonds and its rigid structure make it suitable for designing high-performance polymers with improved mechanical strength and thermal stability. Recent studies have demonstrated its use in creating stimuli-responsive polymers that can undergo reversible changes in response to external stimuli such as temperature or pH.

In the pharmaceutical industry, 1-(2-Tert-butylphenyl)cyclopentan-1-amine has been investigated for its potential as a drug delivery agent. The molecule's amphiphilic nature, arising from the combination of hydrophilic amine groups and hydrophobic tert-butyl substituents, makes it an ideal candidate for forming drug delivery systems such as liposomes or nanoparticles. These systems can enhance drug solubility, reduce toxicity, and improve bioavailability. Researchers have reported encouraging results in preclinical studies, where the compound demonstrated excellent encapsulation efficiency and controlled drug release profiles.

Another emerging application of 1-(2-Tert-butylphenyl)cyclopentan-1-amine is in catalysis. The compound's ability to act as a chiral ligand in asymmetric catalysis has been explored in recent studies. By incorporating this molecule into metal complexes, chemists have achieved high enantioselectivity in various reactions, including aldol additions and Michael additions. This has significant implications for the synthesis of chiral pharmaceuticals and fine chemicals, where enantiomeric excess is critical.

The structural versatility of 1-(2-Tert-butylphenyl)cyclopentan-1-amine also makes it a valuable tool in academic research for studying fundamental chemical concepts. For example, its use as a model compound for investigating hydrogen bonding interactions has provided insights into supramolecular chemistry. Additionally, its role as a precursor for more complex molecules has facilitated advancements in total synthesis efforts targeting natural products and bioactive compounds.

From an environmental standpoint, researchers have been exploring green chemistry approaches to synthesize 1-(2-Tert-butylphenyl)cyclopentan-1-amine using renewable feedstocks and biocatalysts. These methods aim to reduce reliance on petrochemicals and minimize waste generation during production. For instance, enzymatic catalysis has been employed to achieve selective transformations under mild conditions, showcasing the potential for sustainable chemical manufacturing.

In conclusion, 1-(2-Tert-butylphenyl)cyclopentan-1-amine (CAS No: 1822847-88-0) is a multifaceted compound with diverse applications across various fields. Its unique structure enables innovative uses in materials science, pharmaceuticals, catalysis, and academic research. As advancements in synthetic methodologies and application development continue to unfold, this compound is poised to play an increasingly important role in both industrial and academic settings.